Cas no 89024-42-0 (1H-Isoindole-1,3(2H)-dione, 2,2'-(1,2-ethanediyl)bis[5-nitro-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,2-ethanediyl)bis[5-nitro-
• CAS No: 89024-42-0
• MF: C₁₈H₁₀N₄O₈
• MW: 410.294
• CID: 615527
• PubChem ID: 23833424

1H-Isoindole-1,3(2H)-dione, 2,2'-(1,2-ethanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-[2-(5-nitro-1,3-dioxoisoindol-2-yl)ethyl]isoindole-1,3-dione
• 89024-42-0
• Oprea1_420595
• 2,2'-(Ethane-1,2-diyl)bis(5-nitro-1H-isoindole-1,3(2H)-dione)
• Oprea1_170103
• DTXSID70635904
• 1H-Isoindole-1,3(2H)-dione, 2,2'-(1,2-ethanediyl)bis[5-nitro-

• Inchi： InChI=1S/C18H10N4O8/c23-15-11-3-1-9(21(27)28)7-13(11)17(25)19(15)5-6-20-16(24)12-4-2-10(22(29)30)8-14(12)18(20)26/h1-4,7-8H,5-6H2
• InChI Key： GCSGEQLDPXQLHP-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1[N+](=O)[O-])C(=O)N(C2=O)CCN3C(=O)C4=C(C3=O)C=C(C=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 410.04986329g/mol
• Monoisotopic Mass: 410.04986329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 1.2